Cas no 2229625-17-4 (1-(6-chloro-2-methoxypyridin-3-yl)-2,2-difluorocyclopropane-1-carboxylic acid)

• Product Name: 1-(6-chloro-2-methoxypyridin-3-yl)-2,2-difluorocyclopropane-1-carboxylic acid
• CAS No: 2229625-17-4
• MF: C₁₀H₈ClF₂NO₃
• MW: 263.625228881836
• CID: 6013441
• PubChem ID: 165713333
• Update Time: 2025-07-28

1-(6-chloro-2-methoxypyridin-3-yl)-2,2-difluorocyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(6-chloro-2-methoxypyridin-3-yl)-2,2-difluorocyclopropane-1-carboxylic acid
• EN300-1971572
• 2229625-17-4

• Inchi： 1S/C10H8ClF2NO3/c1-17-7-5(2-3-6(11)14-7)9(8(15)16)4-10(9,12)13/h2-3H,4H2,1H3,(H,15,16)
• InChI Key： WNRIPTXAIQLHGA-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=N1)OC)C1(C(=O)O)CC1(F)F

Computed Properties

• Exact Mass: 263.0160771g/mol
• Monoisotopic Mass: 263.0160771g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 59.4Ų

Additional information on 1-(6-chloro-2-methoxypyridin-3-yl)-2,2-difluorocyclopropane-1-carboxylic acid

Introduction to 1-(6-chloro-2-methoxypyridin-3-yl)-2,2-difluorocyclopropane-1-carboxylic Acid (CAS No. 2229625-17-4)

1-(6-chloro-2-methoxypyridin-3-yl)-2,2-difluorocyclopropane-1-carboxylic acid, identified by its CAS number 2229625-17-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound belongs to a class of heterocyclic molecules characterized by a cyclopropane ring substituted with fluorine atoms and an acetic acid derivative. The presence of both chloro and methoxy functional groups on the pyridine ring enhances its chemical reactivity, making it a valuable intermediate in the synthesis of various bioactive molecules.

The structural features of 1-(6-chloro-2-methoxypyridin-3-yl)-2,2-difluorocyclopropane-1-carboxylic acid contribute to its potential applications in medicinal chemistry. The cyclopropane ring is known for its unique electronic properties and strain, which can be exploited to design molecules with enhanced binding affinity and selectivity. Additionally, the fluorine atoms introduce lipophilicity and metabolic stability, which are crucial factors in drug design. These attributes make this compound a promising candidate for further exploration in the development of novel therapeutic agents.

In recent years, there has been a surge in research focused on the development of small-molecule inhibitors targeting various disease pathways. The pyridine scaffold is particularly well-represented in this area due to its versatility and ability to interact with biological targets. Specifically, derivatives of pyridine have been extensively studied for their potential in oncology, immunology, and neuroscience. The compound 1-(6-chloro-2-methoxypyridin-3-yl)-2,2-difluorocyclopropane-1-carboxylic acid is no exception and has been explored in several preclinical studies for its pharmacological properties.

One of the most intriguing aspects of this compound is its potential as a kinase inhibitor. Kinases are enzymes that play a critical role in cell signaling pathways and are often dysregulated in cancer. By designing molecules that selectively inhibit specific kinases, researchers aim to develop treatments that target the underlying mechanisms of disease without causing widespread off-target effects. The structural features of 1-(6-chloro-2-methoxypyridin-3-yl)-2,2-difluorocyclopropane-1-carboxylic acid, particularly the cyclopropane ring and fluorinated substituents, suggest that it may interact with the active site of kinases in a manner that disrupts their function.

Furthermore, the compound has shown promise in interactions with other therapeutic targets. For instance, studies have indicated that it may exhibit inhibitory activity against certain proteases involved in inflammatory processes. This dual functionality makes it an attractive candidate for developing dual-action therapeutics that address multiple aspects of a disease simultaneously. Such approaches are gaining traction in drug development due to their potential for improved efficacy and reduced side effects.

The synthesis of 1-(6-chloro-2-methoxypyridin-3-yl)-2,2-difluorocyclopropane-1-carboxylic acid presents unique challenges due to the complexity of its structure. However, advances in synthetic methodologies have made it more feasible to produce this compound on a scalable basis. Key steps involve the introduction of the cyclopropane ring and the fluorine atoms, followed by functional group modifications to achieve the desired substitution pattern. Researchers have leveraged techniques such as cross-coupling reactions and metal-catalyzed transformations to construct the core structure efficiently.

The pharmacokinetic properties of this compound are also an area of active investigation. Understanding how a molecule behaves within an organism is crucial for determining its potential as a therapeutic agent. Studies have begun to explore the absorption, distribution, metabolism, and excretion (ADME) profiles of 1-(6-chloro-2-methoxypyridin-3-yl)-2,2-difluorocyclopropane-1-carboxylic acid, with particular attention paid to its solubility and bioavailability. These findings will be instrumental in optimizing dosing regimens and predicting clinical outcomes.

In conclusion, 1-(6-chloro-2-methoxypyridin-3-yl)-2,2-difluorocyclopropane-1-carboxylic acid (CAS No. 2229625-17-4) represents a significant advancement in pharmaceutical chemistry. Its unique structural features offer numerous opportunities for developing novel therapeutic agents with potential applications across various therapeutic areas. As research continues to uncover new insights into its pharmacological properties and synthetic pathways, this compound is poised to play an important role in future drug discovery efforts.